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Introduction

Cobalt (II) sulfate heptahydrate (CoSO₄·7H₂O) is an inorganic compound and the most

common hydrated form of cobalt(II) sulfate.[1][2] It presents as odorless, pink to red monoclinic

prismatic crystals or a red granular solid.[3][4] This compound is a crucial source of cobalt for

various industrial and research applications, including the preparation of pigments,

electroplating baths, storage batteries, and as a micronutrient additive in animal feeds and

soils.[1][5][6] Its utility is derived from its high solubility in water and methanol, which facilitates

its use in diverse chemical processes.[1] This guide provides an in-depth overview of its core

chemical and physical properties, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
Cobalt (II) sulfate heptahydrate is characterized by a specific set of physical and chemical

identifiers. Its aqueous solutions are moderately acidic.[4][7][8]

Table 1: General and Chemical Identifiers
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Property Value

IUPAC Name cobalt(2+);sulfate;heptahydrate[4]

Chemical Formula CoSO₄·7H₂O[9][10]

Molecular Weight 281.103 g/mol [1]

CAS Number 10026-24-1[1][9]

Appearance
Pink to red monoclinic prismatic crystals or

red/red-brown granular powder[3][4][9]

| Odor | Odorless[1] |

Table 2: Quantitative Physical and Chemical Properties

Property Value Conditions

Density 1.948 - 2.03 g/cm³ at 20-25 °C[1][3][9]

Bulk Density 900 kg/m ³

Melting Point
96.8 - 98 °C (liquefies)[9][10]

[11]

Boiling Point Decomposes Decomposes at 735 °C[9][10]

Water Solubility 362 g/L at 20 °C[3][9][12][13]

60.4 g/100 mL at 3 °C[1][11]

Methanol Solubility 54.5 g/100 mL at 18 °C[11][14]

Ethanol Solubility Slightly soluble

| pH | ~4.0 | 100 g/L solution at 20 °C[3][6][13] |

Crystal Structure
Cobalt (II) sulfate heptahydrate crystallizes in the monoclinic system.[4] X-ray crystallography

studies have revealed that its structure consists of an octahedral metal aquo complex,
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[Co(H₂O)₆]²⁺, where a central cobalt(II) ion is coordinated by six water molecules.[1][14] These

complex cations are associated with sulfate anions (SO₄²⁻).[1] The seventh water molecule is a

water of crystallization and is not directly coordinated to the cobalt ion.[1] The hexahydrate

form, which can be produced from the heptahydrate, also contains the [Co(H₂O)₆]²⁺ octahedra.

[1][14]

Thermal Properties and Decomposition
Cobalt (II) sulfate heptahydrate undergoes a multi-stage decomposition upon heating, losing its

water of hydration before the anhydrous salt decomposes at a much higher temperature. The

heptahydrate is stable at room temperature only when the relative humidity is above 70%;

otherwise, it effloresces and converts to the hexahydrate.[1][2]

Table 3: Thermal Decomposition Stages

Temperature Event Product

~41.5 °C Dehydration (loses 1 H₂O)
Cobalt (II) sulfate
hexahydrate (CoSO₄·6H₂O)
[1][10]

~71 °C Dehydration (loses 5 H₂O)
Cobalt (II) sulfate monohydrate

(CoSO₄·H₂O)[6][10]

250 - 420 °C Complete Dehydration
Anhydrous Cobalt (II) sulfate

(CoSO₄)[1][10]

| >735 °C | Decomposition | Cobalt oxide (CoO) and sulfur oxides (SOx)[2][4][9] |

The decomposition process illustrates the thermal stability of the different hydrated forms.
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Fig. 1: Thermal Decomposition Pathway of CoSO₄·7H₂O.

Experimental Protocols
Detailed experimental procedures for the characterization of cobalt (II) sulfate heptahydrate

involve standard analytical techniques.

Synthesis The compound is typically prepared by reacting metallic cobalt, or its oxide,

hydroxide, or carbonate, with aqueous sulfuric acid.[1][14] The general workflow involves the

reaction, followed by filtration and crystallization. The heptahydrate form crystallizes from the

aqueous solution at temperatures below 44°C.[6]
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Fig. 2: General Synthesis Workflow for CoSO₄·7H₂O.

Thermal Analysis The thermal decomposition profile is determined using Thermogravimetric

Analysis (TGA) and Differential Thermal Analysis (DTA).[15]

Methodology: A sample of CoSO₄·7H₂O is placed in a high-precision balance within a

furnace (TGA). The temperature is increased at a constant rate, and the change in mass is
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recorded as a function of temperature. The resulting curve shows distinct steps

corresponding to the loss of water molecules and final decomposition. DTA simultaneously

measures the temperature difference between the sample and an inert reference, revealing

the endothermic or exothermic nature of the transitions.

Assay (Purity Determination) The purity of cobalt (II) sulfate heptahydrate is typically

determined by complexometric titration.[13]

Methodology: A known mass of the sample is dissolved in deionized water. The solution is

buffered to a specific pH, and an indicator (such as murexide) is added. The solution is then

titrated with a standardized solution of ethylenediaminetetraacetic acid (EDTA). The EDTA

forms a stable complex with the Co²⁺ ions. The endpoint is observed by a distinct color

change of the indicator, which signals that all Co²⁺ ions have been complexed. The purity is

calculated based on the volume of EDTA solution used.
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Fig. 3: General Workflow for Physicochemical Characterization.

Reactivity and Biological Relevance
Chemical Reactivity In aqueous solutions, cobalt (II) sulfate behaves as an acidic salt.[7] It is

incompatible with strong oxidizing agents, with which it can react hazardously.[16][17] As a

metal salt, it can be used as a precursor to synthesize other cobalt compounds and as a

catalyst in organic reactions.[3][6]

Biological Role and Toxicology For drug development professionals, understanding the

biological role of cobalt is critical. Cobalt is an essential trace element for mammals as it is a

core component of Vitamin B12 (cobalamin).[18][19] This vitamin is vital for various metabolic

processes, including DNA synthesis and red blood cell formation. This is the basis for using

cobalt sulfate as an additive in animal feed.[1]

However, in larger quantities, cobalt compounds are toxic. Cobalt (II) sulfate heptahydrate is

classified as harmful if swallowed, may cause skin and respiratory sensitization, is suspected of

causing genetic defects, and may cause cancer by inhalation.[16][20][21]
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Fig. 4: Biological Role of Cobalt in Vitamin B12 Synthesis.

Conclusion
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Cobalt (II) sulfate heptahydrate is a well-characterized inorganic salt with defined

physicochemical properties. Its thermal decomposition follows a predictable, multi-step

pathway of dehydration followed by high-temperature decomposition of the anhydrous salt. Its

synthesis and characterization rely on standard laboratory techniques. While essential for

biological systems in trace amounts as a component of Vitamin B12, its toxicological profile

necessitates careful handling and a thorough understanding of its potential hazards in research

and development settings. The quantitative data and experimental frameworks provided in this

guide offer a foundational resource for scientists and professionals working with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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